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Compound of Interest

Compound Name: Carbon suboxide

Cat. No.: B1218188

A Comparative Guide to the Atmospheric Chemistry of Carbon Suboxide and Carbon Dioxide

For researchers, scientists, and drug development professionals, understanding the
atmospheric chemistry of carbon-containing molecules is crucial for assessing environmental
impact and potential toxicological implications. This guide provides a detailed comparison of
the atmospheric behavior of carbon suboxide (C302) and carbon dioxide (CO2z), supported by
experimental data and detailed methodologies.

Introduction

Carbon dioxide (CO2) is a well-known, relatively stable greenhouse gas, central to the global
carbon cycle and climate change.[1] In contrast, carbon suboxide (C302), a less common
oxide of carbon, is a more reactive species with a distinct atmospheric fate.[2][3] This guide
explores the fundamental differences in their atmospheric chemistry, focusing on their reactivity,
lifetimes, and ultimate environmental sinks.

Physicochemical Properties

A brief comparison of the fundamental physical and chemical properties of C302 and COz is
presented below.
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Property Carbon Suboxide (C302) Carbon Dioxide (COz2)

Molar Mass 68.031 g-mol~1[2] 44.01 g-mol—1

Linear cumulene )
Molecular Structure Linear (O=C=0)
(0=C=C=C=0)[2][3]

Odor Strong, pungent[2][3][4] Odorless
Boiling Point 6.8 °C[2] -78.5 °C (sublimes)
Atmospheric Abundance Sub-pptv to ~10 pptv[3] ~427 ppm (as of 2024)[1]

Atmospheric Reactivity and Lifetimes

The atmospheric lifetimes of C302 and CO: are vastly different, primarily due to their differing
reactivity with atmospheric oxidants.

Reaction with Hydroxyl Radicals (*OH)

The hydroxyl radical is the primary daytime oxidant in the troposphere.

o Carbon Suboxide: Reacts readily with «OH radicals. The reaction rate constant has been
determined to be (2.6 £ 0.5) x 10722 cm? molecule~® s~ at 295 K.[3] This rapid reaction is the

main sink for CsO:z in the atmosphere.

o Carbon Dioxide: The reaction of COz with «OH is extremely slow and is not considered a
significant atmospheric sink. While a precise rate constant is not commonly cited due to its
negligible impact, it is understood to be many orders of magnitude smaller than that of C3Os-.
For context, the reaction of CO with «OH, a key atmospheric reaction, has a rate constant
that is temperature-dependent, but significantly faster than any direct reaction between CO:
and «OH.[5]

Reaction with Ozone (O3)
Ozone is another important atmospheric oxidant, particularly at night.

o Carbon Suboxide: The reaction with ozone is very slow, with an upper limit for the rate
constant determined as < 1.5 x 1072 cm3 molecule~* s—* at 295 K.[3]
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e Carbon Dioxide: Does not react with ozone in the atmosphere.

Photolysis

Photodissociation by solar radiation can be a significant removal pathway for some
atmospheric species.

e Carbon Suboxide: Undergoes photolysis, but this process is a minor sink compared to its
reaction with «OH radicals.[4]

o Carbon Dioxide: Is photolyzed in the upper atmosphere by short-wavelength UV radiation
but is not significantly photolyzed in the troposphere or stratosphere where longer
wavelength UV radiation predominates.

Atmospheric Lifetimes

The significant difference in reactivity leads to a stark contrast in atmospheric lifetimes.
o Carbon Suboxide: Has a mean atmospheric lifetime of approximately 3.2 days.[3]

» Carbon Dioxide: Has a much more complex and longer atmospheric lifetime. A single value
cannot be assigned due to the multiple and slow removal processes. A significant fraction of
emitted COz remains in the atmosphere for hundreds to thousands of years.

Quantitative Data Summary

The following tables summarize the key quantitative data for the atmospheric chemistry of
C30:2 and CO:a.

Table 1: Reaction Rate Constants with Major Atmospheric Oxidants at 295 K
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Rate Constant (cm?

Reactant Oxidant
molecule s7?)
Cs302 *OH (2.6 £ 0.5) x 10717[3]
Negligibly slow (upper limit not
CO2 *OH g g y- (upp
typically cited)
Cs0:2 Os <1.5x1072[3]
CO2 O3 No reaction

Table 2: Atmospheric Lifetimes and Henry's Law Constants

Mean Atmospheric

Henry's Law Constant (M

Species o
Lifetime atm~?) at 298.15 K
Data available, but varies with
Cs02 ~3.2 days[3] _
pH due to hydrolysis[6]
Hundreds to thousands of
CO2 3.4x1072

years

Atmospheric Sinks and Reaction Pathways

Carbon Suboxide

The primary atmospheric sink for C3O: is its reaction with the *OH radical. This reaction

proceeds to form carbon monoxide (CO) and carbon dioxide (CO3z) as the sole products.
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(-OH (Hydroxyl Radical))

( C30:2 (Carbon Suboxide) )J'—'OHP( CO + CO2 (Carbon Monoxide + Carbon Dioxide))

Grepare Environmental Chambe)
Inject Test Compound,

Reference Compound, and Oxidant Precursor
Qnitiate Reaction (e.qg., Photolysis))
Monitor Concentrations
(GC or FTIR)

:

Plot In([Test]o/[Test]t) vs.
In([Ref]o/[Ref]t)

:

Calculate k_test from the slope
and known k_reference

Atmospheric COz2

Terrestrial Uptake
(Photosynthesis)

Ocean Uptake
(Dissolution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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